Cas no 602261-93-8 (1-ethoxy-2-(isocyanomethyl)benzene)

• Product Name: 1-ethoxy-2-(isocyanomethyl)benzene
• CAS No: 602261-93-8
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 6399906
• PubChem ID: 3613492
• Update Time: 2025-05-21

1-ethoxy-2-(isocyanomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-ethoxy-2-(isocyanomethyl)benzene
• 602261-93-8
• DTXSID401298212
• EN300-1790830

• Inchi： 1S/C10H11NO/c1-3-12-10-7-5-4-6-9(10)8-11-2/h4-7H,3,8H2,1H3
• InChI Key： TUDJFPISGZMFNU-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1C[N+]#[C-]

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 13.6Ų

Additional information on 1-ethoxy-2-(isocyanomethyl)benzene

Comprehensive Overview of 1-Ethoxy-2-(isocyanomethyl)benzene (CAS No. 602261-93-8): Properties, Applications, and Industry Insights

1-Ethoxy-2-(isocyanomethyl)benzene (CAS No. 602261-93-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular framework combines an ethoxy substituent with an isocyanomethyl group, making it a versatile intermediate for synthesizing complex molecules. With the growing demand for high-purity chemical intermediates, this compound has become a subject of interest for researchers exploring novel synthetic pathways and green chemistry applications.

Recent advancements in heterocyclic chemistry have highlighted the potential of 1-Ethoxy-2-(isocyanomethyl)benzene as a building block for biologically active compounds. Its isocyanate functionality allows for selective reactions with amines and alcohols, enabling the construction of urea or carbamate derivatives. These derivatives are increasingly relevant in drug discovery, particularly for targeting enzyme inhibition and receptor modulation. Industry reports suggest a rising trend in searches for "custom synthesis of benzene derivatives" and "isocyanate applications in medicinal chemistry," reflecting its expanding role.

From a physicochemical perspective, 1-Ethoxy-2-(isocyanomethyl)benzene exhibits moderate solubility in polar organic solvents, a property critical for its use in catalytic reactions. Analytical studies using HPLC and GC-MS have confirmed its stability under inert atmospheres, addressing common queries about "storage conditions for isocyanate compounds." The compound's molecular weight (177.2 g/mol) and boiling point characteristics make it suitable for controlled reaction environments, a frequent topic in process chemistry forums.

Environmental considerations surrounding 1-Ethoxy-2-(isocyanomethyl)benzene have prompted investigations into biodegradable alternatives and waste minimization strategies. Laboratories focusing on sustainable synthesis often search for "eco-friendly benzene derivatives" and "catalytic isocyanate reactions," aligning with global green chemistry initiatives. The compound's low ecotoxicity profile (as per preliminary studies) positions it favorably compared to traditional aromatic isocyanates.

In material science applications, researchers are exploring 1-Ethoxy-2-(isocyanomethyl)benzene as a precursor for polymeric coatings with enhanced adhesion properties. This connects to popular search terms like "high-performance coating additives" and "benzene-based crosslinkers." The ethoxy group contributes to improved compatibility with resin systems, while the isocyanomethyl moiety enables covalent bonding with hydroxyl-rich surfaces.

Quality control protocols for 602261-93-8 emphasize spectroscopic characterization (IR, NMR) to verify purity, addressing frequent industry concerns about "batch-to-batch consistency" in fine chemicals. Suppliers typically provide certificates of analysis detailing parameters like assay percentage and impurity profiles, which are critical for GMP-compliant production.

The commercial availability of 1-Ethoxy-2-(isocyanomethyl)benzene through specialty chemical distributors has increased significantly, with procurement searches trending toward "small-scale research quantities" and "custom purity grades." Pricing trends reflect its niche status as a high-value intermediate, with cost considerations often balanced against its synthetic efficiency in multi-step transformations.

Future research directions may explore the compound's potential in click chemistry applications or as a ligand precursor in transition metal catalysis. These possibilities align with emerging search patterns for "multifunctional aromatic building blocks" and "isocyanate click reactions," suggesting sustained academic and industrial interest in this chemical space.